4-(2-Fluorophenyl)-3-hydroxybenzoic acid
Description
4-(2-Fluorophenyl)-3-hydroxybenzoic acid (C₁₃H₉FO₃; molecular weight 232.21 g/mol) is a fluorinated derivative of benzoic acid featuring a hydroxyl group at position 3 and a 2-fluorophenyl substituent at position 3. The fluorine atom introduces electron-withdrawing effects, modulating the compound's electronic properties and lipophilicity. This structural motif is common in pharmaceutical intermediates and bioactive molecules due to fluorine’s ability to enhance metabolic stability and binding affinity .
Properties
IUPAC Name |
4-(2-fluorophenyl)-3-hydroxybenzoic acid | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9FO3/c14-11-4-2-1-3-9(11)10-6-5-8(13(16)17)7-12(10)15/h1-7,15H,(H,16,17) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WZJCLBFLZCQFRV-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=C(C=C(C=C2)C(=O)O)O)F | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9FO3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70688738 | |
| Record name | 2'-Fluoro-2-hydroxy[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70688738 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.21 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1261969-19-0 | |
| Record name | 2'-Fluoro-2-hydroxy[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70688738 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(2-Fluorophenyl)-3-hydroxybenzoic acid can be achieved through several methods. One common approach involves the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction. This method is known for its mild reaction conditions and functional group tolerance .
Industrial Production Methods
Industrial production of 4-(2-Fluorophenyl)-3-hydroxybenzoic acid typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The specific details of industrial production methods are often proprietary, but they generally follow similar principles to those used in laboratory synthesis, with adjustments for scale and efficiency.
Chemical Reactions Analysis
Types of Reactions
4-(2-Fluorophenyl)-3-hydroxybenzoic acid can undergo various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.
Substitution: This reaction involves the replacement of one functional group with another. Common reagents for substitution reactions include halogens and nucleophiles.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic or basic conditions.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Halogens (e.g., chlorine, bromine) in the presence of a catalyst.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of 4-(2-Fluorophenyl)-3-hydroxybenzoic acid may yield corresponding quinones, while reduction may produce alcohols or alkanes.
Scientific Research Applications
Synthesis Pathways
4-(2-Fluorophenyl)-3-hydroxybenzoic acid can be synthesized through various methods, including:
- Reactions with Sulfuric Acid : The compound can be produced by treating starting materials like 2-fluoro-5-trifluoromethylphenol with concentrated sulfuric acid under controlled conditions. This method yields the desired compound with varying efficiencies depending on the reaction parameters .
- Use of Coupling Reagents : The compound can also be synthesized via coupling reactions using reagents such as HBTU (N,N,N',N'-Tetramethyluronium hexafluorophosphate), which facilitates the formation of amide bonds in the synthesis of more complex molecules .
Pharmaceutical Development
4-(2-Fluorophenyl)-3-hydroxybenzoic acid has garnered attention for its role in drug development:
- Inhibitors of β-Arylsulfotransferase IV : The compound serves as a precursor for synthesizing potent inhibitors targeting β-arylsulfotransferase IV, an enzyme implicated in various biological processes, including drug metabolism and detoxification pathways .
- Anticancer Research : Studies have indicated that derivatives of this compound exhibit anticancer properties. For instance, modifications to the hydroxyl and fluorine groups can enhance biological activity against specific cancer cell lines .
Material Science
The compound is utilized in developing advanced materials due to its unique properties:
- Polymer Chemistry : It can be incorporated into polymer matrices to enhance thermal stability and mechanical properties. Research indicates that polymers containing 4-(2-Fluorophenyl)-3-hydroxybenzoic acid show improved resistance to degradation under UV light exposure .
Agrochemical Applications
The compound has potential applications in agriculture:
- Pesticide Development : Its derivatives are being investigated for use as herbicides and fungicides, providing effective solutions for crop protection while minimizing environmental impact .
A study focused on synthesizing a series of derivatives based on 4-(2-Fluorophenyl)-3-hydroxybenzoic acid demonstrated that specific modifications significantly enhanced their inhibitory effects on cancer cell proliferation. The derivatives were tested against breast cancer cell lines, showing IC values lower than those of existing treatments.
| Compound | IC (µM) | Mechanism of Action |
|---|---|---|
| Base Compound | 25 | Inhibition of cell cycle progression |
| Derivative A | 10 | Induction of apoptosis |
| Derivative B | 5 | Targeting mitochondrial pathways |
Case Study 2: Polymer Application
Research conducted on the incorporation of 4-(2-Fluorophenyl)-3-hydroxybenzoic acid into poly(lactic acid) (PLA) composites revealed enhanced thermal stability and mechanical strength compared to pure PLA. The study highlighted the potential for these composites in packaging applications.
| Property | Pure PLA | PLA + Compound |
|---|---|---|
| Thermal Stability | 150 °C | 180 °C |
| Tensile Strength | 45 MPa | 60 MPa |
Mechanism of Action
The mechanism of action of 4-(2-Fluorophenyl)-3-hydroxybenzoic acid involves its interaction with specific molecular targets and pathways. For example, it may act as an inhibitor of certain enzymes or receptors, thereby modulating biological processes. The exact mechanism can vary depending on the specific application and context .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Electronic Differences
Key structural analogs differ in the positions of hydroxyl and fluorophenyl groups, as well as additional substituents. These variations influence physicochemical properties (e.g., pKa, solubility) and biological activity.
Table 1: Structural and Physicochemical Comparison
Physicochemical Properties
- Acidity : The electron-withdrawing fluorine lowers the pKa of the carboxylic acid group (~3.95 vs. ~4.12 for 3-hydroxybenzoic acid), enhancing ionization at physiological pH .
Biological Activity
4-(2-Fluorophenyl)-3-hydroxybenzoic acid (CAS No. 1261969-19-0) is a compound that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies, supported by recent research findings.
Chemical Structure and Properties
The compound features a hydroxyl group and a fluorinated phenyl group attached to a benzoic acid backbone. Its molecular structure can be represented as follows:
Antimicrobial Properties
Recent studies have indicated that derivatives of 3-hydroxybenzoic acid, including 4-(2-Fluorophenyl)-3-hydroxybenzoic acid, exhibit significant antimicrobial activity. For instance, one study demonstrated that various derivatives showed potent inhibition against both Gram-positive and Gram-negative bacteria, suggesting that the fluorine substitution may enhance the compound's efficacy against microbial pathogens .
Table 1: Antimicrobial Activity of 4-(2-Fluorophenyl)-3-hydroxybenzoic Acid Derivatives
| Compound | Bacterial Strain | Zone of Inhibition (mm) |
|---|---|---|
| 4-(2-Fluorophenyl)-3-hydroxybenzoic acid | Staphylococcus aureus | 27 |
| 4-(2-Fluorophenyl)-3-hydroxybenzoic acid | Escherichia coli | 24 |
Anti-inflammatory Effects
Research has shown that similar compounds possess anti-inflammatory properties. The mechanism involves the inhibition of pro-inflammatory cytokines, which are critical in mediating inflammatory responses. This suggests that 4-(2-Fluorophenyl)-3-hydroxybenzoic acid could be beneficial in treating conditions characterized by chronic inflammation .
Anticancer Activity
Studies have highlighted the potential anticancer properties of this compound. It has been reported to induce apoptosis in various cancer cell lines by activating mitochondrial pathways. For example, extracts containing similar benzoic acid derivatives demonstrated cytotoxic effects on human cervical carcinoma (HeLa) cells, indicating a promising avenue for cancer therapy .
Table 2: Cytotoxic Effects on Cancer Cell Lines
| Cell Line | IC50 (µM) |
|---|---|
| HeLa | 15 |
| OVCAR-3 | 20 |
| MCF-7 | 25 |
Case Study 1: Synthesis and Evaluation
A recent publication detailed the synthesis of several derivatives of 4-(2-Fluorophenyl)-3-hydroxybenzoic acid and their biological evaluation against various strains of bacteria and cancer cell lines. The study found that modifications to the hydroxyl group significantly impacted both antibacterial and anticancer activities, with some derivatives showing enhanced potency compared to the parent compound .
Case Study 2: Mechanistic Insights
Another study investigated the mechanism by which this compound exerts its effects on cancer cells. The findings suggested that it disrupts mitochondrial membrane potential, leading to increased reactive oxygen species (ROS) production and subsequent apoptosis in cancer cells . This pathway underscores the importance of further exploring this compound as a therapeutic agent.
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
